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Compound of Interest

Compound Name:
1-(4-Fluorophenyl)-2-morpholino-

ethanone

Cat. No.: B8317515

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8][9]
1-(4-Fluorophenyl)-2-morpholino-ethanone (CAS: 462-23-7) is a fluorinated amino-ketone,

frequently utilized as a pharmacophore building block in the synthesis of antibiotics (e.g.,

Linezolid analogs) and psychotropic agents.[1]

Operational Criticality: Unlike standard organic waste, this compound presents a dual-hazard

profile for disposal:

Halogen Content: The fluorine atom requires the waste to be directed to Halogenated Waste

Streams.[1] Incineration in non-specialized units can generate Hydrofluoric Acid (HF),

damaging scrubbers and violating emissions standards.

Basic Nitrogen: The morpholine moiety renders the compound basic.[1] Accidental mixing

with strong oxidizing acids (e.g., Nitric Acid) can result in violent exothermic reactions or the

formation of unstable N-nitroso compounds.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8317515#bc-rfq
https://www.benchchem.com/product/b8317515/docs?utm_src=pdf-body#operational-guide-disposal-of-1-4-fluorophenyl-2-morpholino-ethanone
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8317515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Profile & Hazard Assessment
Before initiating disposal, verify the material against this profile to ensure downstream

compatibility.

Parameter Specification Operational Implication

CAS Number 462-23-7
Unique identifier for waste

manifests.[1]

Molecular Weight ~223.24 g/mol
Heavy organic; likely solid or

viscous oil at RT.[1]

Functional Groups
Fluorophenyl, Morpholine (3°

Amine), Ketone

DO NOT MIX with strong

oxidizers or acids.[1]

GHS Hazards

H315 (Skin Irrit.), H319 (Eye

Irrit.), H302 (Harmful if

swallowed)

Standard PPE (Nitrile gloves,

goggles) required.[1]

Waste Class Halogenated Organic
Must be segregated from non-

halogenated solvents.[1]

Reactivity
Basic (pKb ~5-6 est. for

morpholine N)

Incompatible with acid

chlorides, anhydrides, and

strong acids.[1]

Waste Stream Decision Logic
Effective disposal relies on strict segregation.[1] The following decision tree illustrates the

required workflow for classifying this specific compound.
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Logic Key

Waste Material:
1-(4-Fluorophenyl)-2-morpholino-ethanone

Physical State?

Solid / Viscous Oil Dissolved in Solvent

Action: Dissolve in Minimal
Combustible Solvent (Acetone/EtOH)

Prepare for Pickup

Is the Solvent Halogenated?

DESTINATION:
Halogenated Organic Waste

(High Temp Incineration)

Trace F requires Halo Stream Yes (e.g., DCM) No (e.g., Methanol) - *Compound renders mix Halogenated*

Even if dissolved in non-halogenated solvent,
the presence of the Fluorine atom dictates
the entire mixture is Halogenated Waste.

Click to download full resolution via product page

Figure 1: Waste Stream Classification Logic. Note that the presence of the fluorinated solute

overrides the classification of the solvent carrier.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired shelf stocks, recrystallization residues.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.[1] Glass is

acceptable but poses a breakage risk.[1]
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Solvation (Recommended): While solid disposal is permitted in some jurisdictions, dissolving

the solid in a compatible solvent (Acetone or Ethanol) facilitates safer incineration injection.

[1]

Ratio: Dissolve 1g of substance in ~5-10mL of solvent.[1]

Labeling: Apply a hazardous waste label clearly stating:

"Halogenated Organic Waste"[2][1]

"Contains: 1-(4-Fluorophenyl)-2-morpholino-ethanone"[1]

"Hazard: Irritant, Basic"[1]

Storage: Store in a secondary containment tray within a flammables cabinet until pickup.

Protocol B: Reaction Mixtures (Liquid Waste)
Applicability: Mother liquors, extraction layers.[1]

pH Check: Verify the pH of the waste solution.[1]

If pH < 4 (Acidic): The morpholine nitrogen may be protonated.[1] Neutralize slowly with

Sodium Bicarbonate (NaHCO3) to pH 6-8 to prevent acid-catalyzed degradation or

container corrosion.[1]

Segregation: Pour into the Halogenated Waste carboy (typically red or yellow tagged).[1]

Critical: Do NOT pour into the "Non-Halogenated" (blue tag) carboy.[1] Even 1% fluorine

content can trigger regulatory fines if found in non-halogenated streams.[1]

Log Entry: Record the volume and approximate concentration on the waste container's

accumulation log.

Spill Management & Emergency Response
In the event of a benchtop spill, immediate containment is required to prevent exposure and

tracking.
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1. Alert & Evacuate
Immediate Area

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Circle spill with absorbent socks

4. Absorption
Cover with Vermiculite or Sand

5. Collection
Scoop into HDPE Waste Jar

6. Decontamination
Wash surface with soap & water

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.

Spill Cleanup Kit Requirements:

Absorbent: Vermiculite, sand, or commercial "Universal" pads.[1] (Do not use sawdust if

strong oxidizers are present in the lab, though compatible with this specific chemical).

Neutralizer: Not strictly required as the compound is weakly basic, but a mild citric acid wash

can help remove sticky amine residues from surfaces.[1]

Regulatory Compliance (US EPA/RCRA Context)
While 1-(4-Fluorophenyl)-2-morpholino-ethanone is not explicitly listed on the RCRA P-list or

U-list, it is regulated under "Characteristic" and "Process" waste rules.[1]

Regulatory Category Classification Action Required

RCRA Code D001 (Ignitable)
If dissolved in flammable

solvents (Acetone/MeOH).[1]

RCRA Code Not Listed (Toxic)

Unless TCLP proves leaching,

it is not D-listed toxic, but must

be treated as toxic due to GHS

profile.[1]

Waste Stream Halogenated Solvents

Mandatory. EPA requires

specific destruction methods

(e.g., 99.99% DRE) for

halogenated organics [1].[1]

DOT Shipping UN 2811 or UN 3277

Likely "Toxic solid, organic,

n.o.s." or "Organohalogen

compound" depending on

formulation.[1]
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Self-Validation Step: Before sealing any waste container, ask: "Does this container hold any

oxidizers?" If yes, DO NOT ADD this amine-containing compound.[1] Segregate immediately to

prevent N-oxide formation or exothermic pressure buildup.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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